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Compound of Interest

Compound Name: AG-490

Cat. No.: B1684444

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and procedural precision is paramount. This document provides essential, immediate safety
and logistical information for the handling of AG-490, a potent inhibitor of the JAK2/STAT3
signaling pathway. The following procedural guidance outlines personal protective equipment
(PPE) requirements, operational plans for handling and solution preparation, and a
comprehensive disposal plan to ensure the safe and effective use of this compound in a
laboratory setting.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure to AG-490, a greenish-yellow
microcrystalline powder that can be harmful if inhaled, absorbed through the skin, or
swallowed.[1] The following table summarizes the recommended PPE for various tasks
involving AG-490.
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Secondary/Task-Specific

Task Categor Primary PPE
gory y PPE

» Safety glasses with side

shieldse Laboratory coate
General Laboratory Work o

Closed-toe shoese Nitrile

gloves

* Face shield and safety

glasses[1]e Chemical-resistant * N95 respirator (if weighing

Handling of AG-490 lab coat or disposable gowne outside of a certified chemical
Powder/Solids Double-gloving (e.g., nitrile fume hood or biological safety
gloves)[1]e Disposable shoe cabinet)
covers

« Chemical splash gogglesse
Chemical-resistant gloves
Handling of AG-490 Solutions (e.g., butyl rubber is
(in DMSO) recommended for DMSO)[2]«
Chemical-resistant apron over

lab coat

* Chemical splash goggles or

] ] face shields Heavy-duty,
Equipment Cleaning & ) )
o chemical-resistant glovese
Decontamination .
Waterproof or chemical-

resistant apron

» Chemical splash gogglese
Waste Disposal Chemical-resistant gloves
(e.g., butyl rubber)e Lab coat

Operational Plan: Step-by-Step Guidance

Adherence to a strict operational plan is crucial for the safe handling of AG-490. All procedures
involving the solid form of AG-490 should be performed in a certified chemical fume hood or a
biological safety cabinet to minimize inhalation exposure.

Weighing AG-490 Powder
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» Preparation: Before starting, ensure the chemical fume hood is clean and uncluttered.
Gather all necessary equipment, including an analytical balance, weighing paper or a weigh
boat, spatulas, and a pre-labeled container for the AG-490 solution.

o Taring the Balance: Place the empty, capped container on the analytical balance and tare the
weight to zero.

o Transferring the Powder: Inside the fume hood, carefully transfer the desired amount of AG-
490 powder from the stock vial to the tared container using a clean spatula. Avoid creating
dust.

e Sealing and Re-weighing: Securely cap the container and carefully remove it from the fume
hood. Place it back on the analytical balance to obtain the precise weight of the transferred
powder.

o Documentation: Record the final weight in your laboratory notebook.

» Cleaning: Decontaminate the spatula and any other reusable equipment. Dispose of any
contaminated weighing paper as solid chemical waste.

Preparing AG-490 Stock Solutions

AG-490 is commonly dissolved in dimethyl sulfoxide (DMSO).[1][3] Due to DMSO's ability to
facilitate skin absorption of other chemicals, it is imperative to handle it with extreme caution.[2]

¢ Solvent Dispensing: Within the chemical fume hood, dispense the calculated volume of
DMSO required to achieve the desired concentration into the container with the pre-weighed
AG-490.

 Dissolving the Compound: Cap the container tightly and vortex or sonicate until the AG-490
is completely dissolved. AG-490 is soluble in DMSO at approximately 30 mg/mL.[1][3]

e Labeling: Clearly label the container with the compound name (AG-490), concentration,
solvent (DMSO), date of preparation, and your initials.

» Storage: Store the stock solution at -20°C for long-term stability.[1]
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Caption: A workflow diagram illustrating the key stages of handling AG-490.

Disposal Plan

Proper disposal of AG-490 and associated waste is critical to prevent environmental
contamination and ensure laboratory safety. All waste must be handled as hazardous chemical
waste.

Waste Segregation and Collection

e Solid Waste: This includes contaminated gloves, weighing paper, pipette tips, and disposable
lab coats. Collect this waste in a designated, clearly labeled, and sealed hazardous waste
container lined with a heavy-duty plastic bag.

e Liquid Waste: Unused AG-490 solutions in DMSO, as well as any solvent used for rinsing
contaminated glassware, should be collected in a dedicated, leak-proof, and clearly labeled
hazardous waste container for organic solvents. Do not mix with other waste streams.[2]

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated, puncture-resistant sharps container.

Labeling and Storage of Waste

All hazardous waste containers must be clearly labeled with the following information:

"Hazardous Waste"

The full chemical names of all constituents (e.g., "AG-490," "Dimethyl Sulfoxide")

The approximate percentage of each constituent

The date the waste was first added to the container

The name and contact information of the responsible researcher or lab

Store waste containers in a designated and well-ventilated satellite accumulation area, away
from general laboratory traffic. Ensure containers are kept closed except when adding waste.
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Quantitative Data

Property Value

Molecular Weight 294.3 g/mol [3]

Appearance Greenish-yellow microcrystalline powder[1]
Solubility in DMSO ~30 mg/mL[1][3]

Solubility in Ethanol ~10 mg/mL[1]

Solubility in Dimethyl Formamide ~40 mg/mL[3]

Storage Temperature -20°C[1]

Note: A specific Occupational Exposure Limit (OEL) for AG-490 has not been established. In
the absence of a specific OEL, it is recommended to handle AG-490 as a potent compound
and minimize exposure through engineering controls and appropriate PPE.

AG-490 and the JAK-STAT Signaling Pathway

AG-490 is a known inhibitor of the Janus kinase (JAK) family of tyrosine kinases, particularly
JAK2, which plays a critical role in the JAK-STAT signaling pathway. This pathway is essential
for the transduction of signals from various cytokines and growth factors, thereby regulating
cellular processes such as proliferation, differentiation, and apoptosis. Dysregulation of the
JAK-STAT pathway is implicated in various diseases, including cancer and inflammatory
disorders. AG-490 exerts its inhibitory effect by competing with ATP for binding to the kinase
domain of JAK2, which in turn prevents the phosphorylation and activation of Signal
Transducer and Activator of Transcription (STAT) proteins.
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Inhibition of JAK-STAT Pathway by AG-490
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Caption: The inhibitory action of AG-490 on the JAK-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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